Cas no 592-76-7 (1-Heptene)

1-HEPTENE, or n-heptene, is a colorless flammable liquid,It is one of the components of C7 olefin mixture,The boiling point can be100To200Extracted from petroleum processing distillates at ℃,It can also be prepared by copolymerization of propylene and butene,It can also be prepared by dehydration of heptanol,Can be used as raw materials for organic synthesis,Used in carbonyl synthesis to produce isooctanol.
1-HEPTENE also containsHarmfulmattercomponent content,Improper handling will cause harm to human body and environment,It also has explosion hazards.Its main properties include: melting point-119℃,boiling point93℃,flash point0℃,Spontaneous combustion temperature375℃,Its vapor can form explosive mixture with air,Insoluble in water,Soluble in ethanol\Ether\Acetone and other solvents.

1-Heptene structure
1-Heptene structure
1-Heptene
592-76-7
C7H14
98.19
MFCD00009531
38612
11610

1-Heptene Properties

Names and Identifiers

    • Heptene-1
    • 1-Heptene
    • 1-Hepteneneat
    • 2-Aethyl-valeriansaeure
    • 2-Ethyl-2-propylacetic acid
    • 2-ethyl-pentanoic acid
    • 2-Ethylpentansaeure
    • 2-ethyl-valeric acid
    • 2-propylbutanoic acid
    • ethylpentanoic acid
    • ethylpentene
    • Ethylpropylacetic acid
    • methylene hexane
    • n-hept-1-ene
    • Pentanoic acid,2-ethyl
    • alpha-heptylene
    • 1-Heptene 97%
    • 1-HEPTENE, 98+%1-HEPTENE, 98+%1-HEPTENE, 98+%1-HEPTENE, 98+%
    • 1-C7H14
    • 1-n-Heptene
    • hept-1-ene
    • Heptylene
    • NSC74130
    • NSC 74130
    • DTXSID2060466
    • 25339-56-4(n-Heptene); 592-76-7(1-Heptene)
    • 592-76-7
    • H0042
    • EINECS 209-767-8
    • 1-Heptene, >=99%
    • MFCD00009531
    • LMFA11000319
    • UNII-O748KJ11V7
    • FT-0632465
    • EN300-19737
    • D90784
    • 1-Heptene, 97%
    • S0337
    • Q15687131
    • HSDB 1078
    • CHEBI:186747
    • STR07011
    • EINECS 246-871-2
    • ?1-HEPTENE
    • n-Heptene [UN2278] [Flammable liquid]
    • NS00079956
    • AKOS009031489
    • .alpha.-Heptylene
    • 1-HEPTENE [HSDB]
    • n-Heptene
    • NSC-74130
    • 25339-56-4(n-Heptene)592-76-7(1-Heptene)
    • UN2278
    • O748KJ11V7
    • EINECS 271-209-4
    • 68526-53-4
    • 1-Heptene, analytical standard
    • 1nHeptene
    • nHept1ene
    • doi:10.14272/ZGEGCLOFRBLKSE-UHFFFAOYSA-N.1
    • 81624-04-6
    • nHeptene
    • MIXED HEPTENE ISOMERS
    • MIXED HEPTENES
    • 2(OR 3)-HEPTENE
    • DB-220759
    • DTXCID6042573
    • DB-053357
    • HEPTENE
    • Heptenes
    • Heptene, Isomers
    • DTXSID9027865
    • +Expand
    • MFCD00009531
    • ZGEGCLOFRBLKSE-UHFFFAOYSA-N
    • 1S/C7H14/c1-3-5-7-6-4-2/h3H,1,4-7H2,2H3
    • C=CCCCCC
    • 1098332

Computed Properties

  • 98.10960
  • 0
  • 0
  • 4
  • 98.10955
  • 7
  • 37.3
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 0

Experimental Properties

  • 2.75270
  • 0.00000
  • n20/D 1.400(lit.)
  • 94 °C(lit.)
  • −119 °C (lit.)
  • 101 mmHg ( 37.7 °C)
  • Degrees Fahrenheit:15.8°F
    Degrees Celsius:-9°C
  • water: soluble0.0182g/L at 25°C
  • Colorless transparent liquid [1]
  • Insoluble in water, soluble in most organic solvents such as ether \ ethanol \ acetone [14]
  • 0.697 g/mL at 25 °C(lit.)

1-Heptene Synthesis

Synthetic Circuit 1

142-82-5 142-82-5
592-76-7 592-76-7
28823-41-8 28823-41-8
17618-77-8 17618-77-8
14686-14-7 14686-14-7
14686-13-6 14686-13-6
7642-10-6 7642-10-6
7459-71-4 7459-71-4
6443-92-1 6443-92-1
3524-73-0 3524-73-0
2532-58-3 2532-58-3
2452-99-5 2452-99-5
2146-38-5 2146-38-5
1759-58-6 1759-58-6
1640-89-7 1640-89-7
1113-56-0 1113-56-0
816-79-5 816-79-5
591-76-4 591-76-4
590-35-2 590-35-2
589-34-4 589-34-4
565-59-3 565-59-3
562-49-2 562-49-2
287-92-3 287-92-3
115-07-1 115-07-1
110-54-3 110-54-3
108-88-3 108-88-3
108-87-2 108-87-2
107-83-5 107-83-5
96-37-7 96-37-7
96-14-0 96-14-0
74-98-6 74-98-6
74-85-1 74-85-1
74-84-0 74-84-0
74-82-8 74-82-8
71-43-2 71-43-2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) ,  Molybdenum phosphide (MoP) ,  Silica Gel 60 ;  2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ;  9 h, 100 mbar, 450 °C
Reference
A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane
Stober, Robert; et al, ChemCatChem, 2022, 14(18),

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